Cas no 120065-76-1 (-alpha-Acetylphenylacetonitrile)

-alpha-Acetylphenylacetonitrile Properties

Names and Identifiers

• ALPHA-ACETYLPHENYLACETONITRILE
• BENZENEACETONITRILE, ALPHA-ACETYL-
• 3-OXO-2-PHENYLBUTYRONITRILE
• A-ACETYLPHENYLACETONITRILE
• Benzeneacetonitrile, a-acetyl-, ion(1-)
• ALPHA-ACETYL BENZENEACETONITRILE
• 2-acetyl-2-phenyl-acetonitril-2-phenylacetonitrile-2-phenyl-acetoacetonitril -acetonitrilephenylaceto-alpha-acetylbenzeneaceacetonitrile
• Phenyl aceto-acetonitrile
• UNII-302PX39407
• alpha-Acetyl-phenylacetonitrile
• alpha-Acetylbenzeneacetonitrile
• Q2113282
• 120065-76-1
• Alpha-Phenylacetoacetonitrile, 1mg/ml in Methanol
• NSC-25183
• Benzeneacetonitrile, -acetyl-
• 1-Cyano-1-phenyl-2-propanone
• BRN 0743161
• AB01330629-02
• USAF PE-1
• Phenylacetoacetonitrile
• Alpha Acetyl phenyl acetonitrile
• 2-Acetyl-2-phenylacetonitrile
• ?-Acetylphenylacetonitrile
• DEA NO. 8512
• AKOS000265517
• Acetonitrile, phenylaceto
• ACETONITRILE, 2-ACETYL-2-PHENYL-
• NCGC00338636-01
• SCHEMBL1720075
• AS-13532
• alpha-Phenylacetoacetonitrile
• 2-Oxo-1-phenylpropyl cyanide
• NSC 55206
• Benzeneacetonitrile, .alpha.-acetyl-
• 3-oxo-2-phenyl-butyronitrile
• .alpha.-Tolunitrile, .alpha.-acetyl-
• UN3439
• 2-Phenylacetoacetonitrile
• 4468-48-8
• 3-Oxo-2-phenylbutanenitrile
• .alpha.-Phenylacetoacetonitrile
• Acetoacetonitrile, alpha-phenyl-
• AM20061033
• W-106178
• APAAN
• alpha-Aceto-alpha-cyanotoluene
• 4-10-00-02776 (Beilstein Handbook Reference)
• DTXSID70863402
• AKOS016039333
• 302PX39407
• NSC 25183
• Oxazolidine (Technical Grade)
• .alpha.-Aceto-.alpha.-cyanotoluene
• Acetoacetonitrile, .alpha.-phenyl-
• alpha-Tolunitrile, alpha-acetyl-
• EINECS 224-737-4
• CS11344
• NSC-55206
• NSC11777
• NS00047590
• Acetoacetonitrile, 2-phenyl-
• Phenyl-acetyl-acetonitril
• NSC55206
• NSC25183
• .ALPHA.-ACETYLPHENYLACETONITRILE
• NSC 11777
• WLN: NCYR&V1
• 3-Oxo-2-phenylbutanenitrile #
• AC-20360
• ALPHA-PHENYLACETOACETONILTRILE
• AI3-16132
• NSC-11777
• BCP22916
• AKOS BBS-00002636
• +Expand

• InChIKey： KHNWFTMUBKJWRZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H9NO/c1-8(12)10(7-11)9-5-3-2-4-6-9/h2-6,10H,1H3
• SMILES： N#CC(C1C=CC=CC=1)C(=O)C

Computed Properties

• Exact Mass: 159.06800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 159.068413911g/mol
• Heavy Atom Count: 12
• Complexity: 207
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• LogP: 1.88278
• PSA: 40.86000
• Melting Point: 92-94 °C(lit.)